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Market Size and Projections

. Projected CAGR
) Market Size ] o
Region (2024) Market Size (2025- Key Driving Factors
(2032) 2032)
Global USD 4.92 USD 21.31 4.40% [1] Demand from personal care,
Billion [1] Billion [1] lubricants, and surfactant industries
[1]
Asia- 39.31% market - - Rapid urbanization, industrialization,
Pacific share (2024) adoption of high-performance
[1] chemicals [1]
North - - 9.24% [1] Industrial automation, demand for
America high-performance chemical

intermediates [1]

Key Market Players and Profiles

Leading companies in the isodecanol market are compared below based on their focus and strengths [2]:
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Company Strength | Strategic Focus

BASF SE Product portfolio expansion, sustainable production (bio-based oxo
alcohols), global presence [2] [1]

Shell Chemicals Extensive distribution networks, consistent product quality [2]
Eastman Chemical Eco-friendly processes, sustainable sourcing [2]

Company

Ineos Oxide High-purity isodecanol for specialty applications [2]

Sasol Strategic acquisitions, diverse product portfolio [2] [3]

Evonik Industries AG Investment in sustainable solutions (bio-based oxo alcohols) [1]

Regional Players (Asia) LG Chem, Jiangsu Sopo Chemical: Competitive pricing, regional logistics
advantages [2]

Application in Scientific Research: A Protocol for
Boron Extraction

While isodecanol's primary use is industrial, it has a specialized application in scientific research for
extracting boron from salt lake brines, which is critical for various electronic and industrial uses [4]. Here is

a detailed methodology for this process:

1. Experimental Workflow The following diagram outlines the key stages in the boron recovery process

using isodecanol [4]:
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Workflow for boron recovery from brine using isodecanol solvent extraction [4]
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2. Materials and Reagents

¢ Brine Source: Use concentrated salt lake brine (e.g., from East Taijinar Salt Lake) with high
magnesium content [4].

e Extractant: Industrial grade isodecanol (purity >98%) [4].

¢ Diluent: Sulfonated kerosene [4].

e Equipment: Mechanical oscillator, separatory funnels or jars, pH meter, ICP-OES for analysis [4].

3. Optimized Procedure [4]

¢ Extraction:

o

Prepare organic phase: 2.5 mol/L isodecanol in sulfonated kerosene.
Mix with brine at a 1:1 Organic-to-Aqueous (O/A) phase ratio.

Adjust equilibrium pH as required using HCI.

Stir for 15 minutes at room temperature (293 K) to reach equilibrium.
Allow mixture to settle for 10 minutes for complete phase separation.

o

[¢]

[¢]

[e]

e Multi-Stage Counter-Current Extraction:

o Conduct a simulated three-stage counter-current extraction.
o This optimized process can achieve a boron extraction efficiency of 99.07%.

e Stripping:

o Use the boron-loaded organic phase from the extraction step.

o Mix with a pure water stripping agent.

o Perform a simulated four-stage counter-current stripping.

o This process can achieve a boron stripping efficiency of 98.71%, yielding an overall boron
recovery of 97.79%.

Market Segmentation and Trends

The isodecanol market can be broken down by product type and application, which highlights its diverse

uses:

e By Product: The 2-Octyldodecanol segment held the largest revenue share (38.6% in 2024),
valued for its excellent emollient properties in cosmetics and lubricants. The 2-Hexyldecanol
segment is expected to grow the fastest, driven by its use in specialty chemical synthesis [1].
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e By Application: Key areas include Surfactants, Synthesize Derivatives, Polymer Additives, and
Lubricant Esters [1]. In industrial contexts, it is also segmented into Coatings, Lubricants, and
Personal Care [3].

A major trend is the industry's shift towards bio-based and sustainable production. Leading companies
are investing in bio-based feedstocks and green chemistry principles to reduce their carbon footprint,

aligning with global environmental goals [1].

Final Overview

The isodecanol market is on a steady growth path, serving vital roles in multiple industries. For researchers,
its well-defined application in boron recovery showcases a practical, efficient, and scalable methodology.

The increasing focus on sustainability is also shaping the future strategies of key market players.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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